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Compound of Interest

Compound Name: Boc-Phe-Phe-OH

Cat. No.: B088767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-tert-butoxycarbonyl-L-

phenylalanyl-L-phenylalanine (Boc-Phe-Phe-OH), a key dipeptide derivative in chemical

synthesis and biomedical research. This document details its physicochemical properties,

synthesis, experimental protocols, and applications, with a focus on its role in peptide chemistry

and the development of novel biomaterials.

Core Compound Information
Boc-Phe-Phe-OH, with the CAS number 13122-90-2, is an N-terminally protected dipeptide

composed of two L-phenylalanine residues. The tert-butyloxycarbonyl (Boc) protecting group

provides stability and facilitates controlled peptide chain elongation in synthetic processes.[1]

This compound is a fundamental building block in both solid-phase and solution-phase peptide

synthesis, enabling the creation of more complex peptide structures for a wide range of

applications, from pharmaceutical research to materials science.[1]

Physicochemical Properties
The key physicochemical properties of Boc-Phe-Phe-OH are summarized in the table below,

providing a quick reference for laboratory use.
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Property Value Reference(s)

CAS Number 13122-90-2 [1]

Molecular Formula C₂₃H₂₈N₂O₅ [2]

Molecular Weight 412.49 g/mol [2]

Appearance
White to off-white powder or

crystalline solid
[3]

Melting Point 133-136 °C [2]

Optical Rotation [α]²⁰/D = -0.96° (c=1 in MeOH) [2]

Solubility

Soluble in Dichloromethane

(DCM), Dimethylformamide

(DMF), N-Methyl-2-pyrrolidone

(NMP), and other common

organic solvents.

[4]

Structural Information
Identifier String
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Spectroscopic Data
The following table summarizes key spectroscopic data for Boc-Phe-Phe-OH, which is critical

for its identification and characterization.[2]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.mdpi.com/1420-3049/30/4/942
https://pmc.ncbi.nlm.nih.gov/articles/PMC7757983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7757983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3991822/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7757983/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7757983/
https://www.peptide.com/products/peptide-synthesis-reagents/boc-amino-acids/boc-l-amino-acids/boc-phe-oh-13734-34-4/
https://www.benchchem.com/product/b088767?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7757983/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopy Key Peaks/Signals

IR (KBr, cm⁻¹) 3368, 3338, 2945, 1730, 1689, 1651

¹H-NMR (300 MHz, DMSO-d₆, δ ppm)

7.90-8.03 (m, 2H), 7.17-7.31 (m, 14H), 6.84-

6.87 (d, 1H), 4.43-4.45 (m, 1H), 4.02-4.09 (m,

1H), 3.45 (s, 3H), 3.1-3.2 (m, 3H), 2.78-2.82 (m,

2H), 2.53-2.72 (m, 4H), 1.27 (s, 9H)

¹³C-NMR (75 MHz, CDCl₃, δ ppm)

175.1, 171.6, 155.7, 136.4, 136.3, 129.4, 128.6,

128.5, 127.1, 126.9, 80.5, 55.6, 53.9, 38.0, 37.4,

28.19

HRMS-ESI
[M+Na]⁺ Calculated for C₂₃H₂₈N₂NaO₅:

435.1895; Found: 435.1894

Synthesis and Experimental Protocols
Synthesis of Boc-Phe-Phe-OH
Boc-Phe-Phe-OH is typically synthesized via a solution-phase peptide coupling reaction. The

following is a general protocol based on standard peptide synthesis methodologies.

Materials:

Boc-L-phenylalanine (Boc-Phe-OH)

L-phenylalanine methyl ester hydrochloride (H-Phe-OMe·HCl)

N,N'-Dicyclohexylcarbodiimide (DCC)

1-Hydroxybenzotriazole (HOBt)

N-Methylmorpholine (NMM) or Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)

Sodium Bicarbonate (NaHCO₃) solution (5%)

Saturated Sodium Chloride (NaCl) solution

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b088767?utm_src=pdf-body
https://www.benchchem.com/product/b088767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous Sodium Sulfate (Na₂SO₄)

Lithium hydroxide (LiOH)

Methanol (MeOH)

Trifluoroacetic acid (TFA)

Procedure:

Deprotection of Phenylalanine Methyl Ester: Dissolve H-Phe-OMe·HCl in DCM and cool to

0°C. Add NMM or DIPEA and stir for 15 minutes to obtain the free amine.

Coupling Reaction: In a separate flask, dissolve Boc-Phe-OH, DCC, and HOBt in DCM. Add

this solution to the free amine of phenylalanine methyl ester. Stir the reaction mixture at room

temperature for 24 hours.[5]

Work-up: Filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct. Wash

the filtrate with 5% NaHCO₃ solution and then with saturated NaCl solution. Dry the organic

layer over anhydrous Na₂SO₄, filter, and evaporate the solvent under vacuum to yield Boc-

Phe-Phe-OMe.[5]

Saponification: Dissolve the resulting Boc-Phe-Phe-OMe in a mixture of methanol and water.

Add LiOH and stir at room temperature until the reaction is complete (monitored by TLC).

Purification: Neutralize the reaction mixture and extract the product with an organic solvent.

Purify the crude product by recrystallization or column chromatography to obtain pure Boc-
Phe-Phe-OH.

Self-Assembly of Boc-Phe-Phe-OH Nanostructures
Boc-Phe-Phe-OH is known to self-assemble into various nanostructures, such as spheres and

fibers, depending on the solvent conditions.[3] The following protocol describes the self-

assembly process.

Materials:

Boc-Phe-Phe-OH (lyophilized)
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1,1,1,3,3,3-Hexafluoro-2-propanol (HFP)

Ethanol (50% aqueous solution)

Procedure:

Stock Solution Preparation: Weigh the lyophilized Boc-Phe-Phe-OH and dissolve it in HFP

to a concentration of 100 mg/mL. Vortex the solution until the peptide is completely dissolved

and the solution is clear.[3]

Dilution and Assembly: Dilute the stock solution with 50% ethanol to the desired final

concentration (e.g., 3 mg/mL). Gently mix the solution using a pipette.[3]

Incubation: Keep the solution at room temperature for 24 hours to allow for the self-assembly

of nanostructures.[3]

The resulting nanostructures can be characterized using techniques such as scanning electron

microscopy (SEM), transmission electron microscopy (TEM), and atomic force microscopy

(AFM).

Applications in Research and Development
Peptide Synthesis
The primary application of Boc-Phe-Phe-OH is as a building block in the synthesis of larger

peptides. The Boc protecting group allows for the stepwise addition of amino acids in a

controlled manner, which is a cornerstone of both solid-phase and solution-phase peptide

synthesis.[1]

Solid-Phase Peptide Synthesis (SPPS)

Solid Support
(Resin) First Amino Acid

(C-terminus)

Attachment
Boc Deprotection

(TFA)

Boc-Phe-Phe-OH

Peptide Bond Formation
(DCC/HOBt)

Boc Deprotection
(TFA)

Cleavage from Resin
(e.g., HF)

Repeat cycles for
longer peptides Final Peptide
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Click to download full resolution via product page

Workflow for Solid-Phase Peptide Synthesis using Boc-Phe-Phe-OH.

Biomaterials and Nanotechnology
The self-assembly properties of Boc-Phe-Phe-OH are of significant interest in the field of

nanotechnology and materials science. The ability to form well-defined nanostructures such as

nanotubes, nanorods, and nanofibers opens up possibilities for its use in:[6]

Drug Delivery: The self-assembled nanostructures can encapsulate therapeutic agents for

targeted delivery.[7]

Tissue Engineering: These structures can serve as scaffolds for cell growth and tissue

regeneration.[7]

Biosensors: The unique properties of the nanostructures can be harnessed for the

development of sensitive biosensing platforms.[3]

The mechanism of self-assembly is driven by a combination of non-covalent interactions,

including hydrogen bonding between the peptide backbones, hydrophobic interactions of the

phenyl rings, and π-π stacking of the aromatic groups.[6]
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Mechanism of Boc-Phe-Phe-OH Self-Assembly.

Role in Cellular Signaling and Drug Development
While direct modulation of specific signaling pathways by Boc-Phe-Phe-OH itself is not

extensively documented, peptides containing the Phe-Phe motif are being explored for their

therapeutic potential. The self-assembled nanostructures of these peptides can be

functionalized to target specific cell surface receptors, thereby influencing downstream

signaling cascades. For instance, they can be used as carriers for anticancer drugs, delivering

them to tumor cells and inducing apoptosis.[8] This targeted approach has the potential to

enhance the efficacy of chemotherapeutic agents while minimizing side effects.
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Targeted Drug Delivery and its Impact on Cellular Signaling.

Safety and Handling
Boc-Phe-Phe-OH should be handled in a well-ventilated area, and appropriate personal

protective equipment (PPE), including gloves and safety glasses, should be worn. It is

advisable to store the compound in a cool, dry place. For detailed safety information, refer to

the material safety data sheet (MSDS) provided by the supplier.

This technical guide provides a solid foundation for understanding the properties, synthesis,

and applications of Boc-Phe-Phe-OH. Its versatility as a synthetic building block and its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b088767?utm_src=pdf-body-img
https://www.benchchem.com/product/b088767?utm_src=pdf-body
https://www.benchchem.com/product/b088767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


capacity for self-assembly into functional nanostructures underscore its importance in

advancing peptide chemistry, materials science, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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